Cas no 450368-34-0 (1-methyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid)
1-methyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-methyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid
-
1-methyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B499110-25mg |
1-methyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylic Acid (85%) |
450368-34-0 | 25mg |
$ 58.00 | 2023-09-08 | ||
| TRC | B499110-50mg |
1-methyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylic Acid (85%) |
450368-34-0 | 50mg |
$ 109.00 | 2023-09-08 | ||
| TRC | B499110-250mg |
1-methyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylic Acid (85%) |
450368-34-0 | 250mg |
$ 345.00 | 2023-09-08 | ||
| Enamine | EN300-51180-0.05g |
1-methyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid |
450368-34-0 | 95.0% | 0.05g |
$66.0 | 2025-02-20 | |
| Enamine | EN300-51180-0.1g |
1-methyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid |
450368-34-0 | 95.0% | 0.1g |
$98.0 | 2025-02-20 | |
| Enamine | EN300-51180-0.25g |
1-methyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid |
450368-34-0 | 95.0% | 0.25g |
$142.0 | 2025-02-20 | |
| Enamine | EN300-51180-0.5g |
1-methyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid |
450368-34-0 | 95.0% | 0.5g |
$271.0 | 2025-02-20 | |
| Enamine | EN300-51180-1.0g |
1-methyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid |
450368-34-0 | 95.0% | 1.0g |
$371.0 | 2025-02-20 | |
| Enamine | EN300-51180-2.5g |
1-methyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid |
450368-34-0 | 95.0% | 2.5g |
$726.0 | 2025-02-20 | |
| Enamine | EN300-51180-5.0g |
1-methyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid |
450368-34-0 | 95.0% | 5.0g |
$1075.0 | 2025-02-20 |
1-methyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid Related Literature
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
Additional information on 1-methyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid
Introduction to 1-Methyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylic Acid (CAS No. 450368-34-0)
1-Methyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid (CAS No. 450368-34-0) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of quinoxalines, which are known for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties.
The molecular structure of 1-methyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid is characterized by a quinoxaline core with a methyl group at the 1-position and a carboxylic acid group at the 6-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The quinoxaline ring system is particularly noteworthy for its ability to interact with various biological targets, making it a valuable scaffold in drug discovery and development.
Recent research has focused on the potential of 1-methyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid as a lead compound for the development of novel therapeutics. Studies have shown that this compound exhibits significant antiproliferative activity against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that 1-methyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid effectively inhibited the growth of human breast cancer cells (MCF-7) and colon cancer cells (HCT116) by inducing apoptosis and cell cycle arrest.
In addition to its anticancer properties, 1-methyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid has also been investigated for its potential as an antimicrobial agent. A study conducted by researchers at the University of California in 2021 found that this compound exhibited potent antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action appears to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways.
The pharmacokinetic properties of 1-methyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid have also been studied to assess its suitability as a drug candidate. Preliminary data indicate that this compound has favorable solubility and permeability characteristics, which are essential for effective absorption and distribution in the body. Furthermore, it has been shown to have low toxicity in animal models, suggesting a favorable safety profile.
In the context of drug development, the structural flexibility of 1-methyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid allows for the synthesis of various derivatives with enhanced biological activities. For example, modifications at the carboxylic acid group or the methyl group can lead to compounds with improved potency and selectivity. This versatility makes it an attractive starting point for structure-based drug design.
Clinical trials are currently underway to evaluate the safety and efficacy of 1-methyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid in treating various diseases. Early results from phase I trials have shown promising outcomes in terms of tolerability and preliminary efficacy. These findings have paved the way for further clinical investigations and potential commercialization.
In conclusion, 1-methyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid (CAS No. 450368-34-0) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and biological activities make it a valuable candidate for further research and development in the fields of oncology and infectious diseases. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing medical treatments.
450368-34-0 (1-methyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)